Cas no 2825007-32-5 ((difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone)

• Product Name: (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone
• CAS No: 2825007-32-5
• MF: C₅H₇F₂N₃OS
• MW: 195.1903860569
• CID: 5328407
• PubChem ID: 165434209
• Update Time: 2025-07-20

(difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone Chemical and Physical Properties

Names and Identifiers

• F1957-0851
• AKOS040766196
• EN300-37469371
• (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)-lambda6-sulfanone
• (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)-??-sulfanone
• 2825007-32-5
• (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)-?????-sulfanone
• (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone

• Inchi： 1S/C5H7F2N3OS/c1-10-3-4(2-9-10)12(8,11)5(6)7/h2-3,5,8H,1H3
• InChI Key： RJYYKENVZAZCQW-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=NN(C)C=1)(=N)=O

Computed Properties

• Exact Mass: 195.02778935g/mol
• Monoisotopic Mass: 195.02778935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.1Ų

Additional information on (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone

Introduction to (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone, with the CAS number 2825007-32-5, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, chemical properties, and the latest research findings that highlight its importance in contemporary scientific endeavors.

The molecular structure of (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone is characterized by a sulfanone core substituted with a difluoromethyl group, an imino moiety, and a 1-methyl-1H-pyrazol-4-yl substituent. This arrangement confers upon the compound distinct electronic and steric properties that make it a valuable candidate for various chemical reactions and applications. The presence of fluorine atoms, in particular, enhances the compound's reactivity and stability under different conditions, making it an attractive subject for further study.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved bioavailability and metabolic stability. The difluoromethyl group in (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone is known to enhance the binding affinity of drug molecules to their targets, thereby improving therapeutic efficacy. This has led to extensive research into developing new fluorinated drugs that incorporate this moiety. For instance, studies have demonstrated that compounds with a similar structural framework exhibit potent anti-inflammatory and anticancer properties.

The synthesis of (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the pyrazole ring, introduction of the sulfanone group, and subsequent functionalization with the difluoromethyl and imino groups. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to optimize these steps. The use of palladium catalysts, for example, has been shown to improve the efficiency of C-F bond formation, which is crucial for achieving the desired molecular structure.

The chemical properties of (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone have been extensively studied to understand its behavior in various chemical environments. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics. These studies have revealed that the compound exhibits significant solubility in organic solvents, which makes it suitable for use in solution-phase reactions and formulations.

One of the most intriguing aspects of (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone is its potential application as a building block for more complex molecules. Researchers have explored its use in designing novel heterocyclic compounds that possess enhanced biological activity. For example, derivatives of this compound have been investigated for their antimicrobial properties. The combination of the pyrazole ring with other functional groups has been found to modulate bacterial growth effectively while maintaining low toxicity levels.

The latest research in this field has also highlighted the compound's role in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). By tuning the substitution pattern on the sulfanone core, scientists can modify the optical and electronic characteristics of these materials. This has opened up new avenues for developing advanced technological applications based on fluorinated heterocycles.

In conclusion, (difluoromethyl)(imino)(1-methyl-1H-pyrazol-4-yl)--sulfanone is a compound with remarkable potential across multiple scientific disciplines. Its synthesis, chemical properties, and applications continue to be areas of active research. As our understanding of fluorinated compounds grows, so does the importance of this molecule in advancing pharmaceuticals, materials science, and beyond. The continued exploration of its capabilities will undoubtedly lead to new breakthroughs and innovations.